Cas no 5302-26-1 (1,2,4-Triazolidine-3,5-dione,1,2-dimethyl-)

5302-26-1 structure
Product name:1,2,4-Triazolidine-3,5-dione,1,2-dimethyl-
1,2,4-Triazolidine-3,5-dione,1,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-3,5-dione,1,2-dimethyl-
- 5-Hydroxy-1,2-dimethyl-1,2-dihydro-3H-1,2,4-triazol-3-one
- 1,2,4-Triazolidine-3,5-dione, 1,2-dimethyl-
- 5302-26-1
- DTXSID50967513
- 1,2-Dimethyl-1,2,4-triazolidine-3,5-dione
- 3,5-dioxo-1,2-dimethyl-1,2,4-triazolidine
- SCHEMBL7606960
-
- Inchi: InChI=1S/C4H7N3O2/c1-6-3(8)5-4(9)7(6)2/h1-2H3,(H,5,8,9)
- InChI Key: YBYOSHLIDYZJAD-UHFFFAOYSA-N
- SMILES: CN1C(=O)NC(=O)N1C
Computed Properties
- Exact Mass: 359.11181
- Monoisotopic Mass: 129.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 417°C at 760 mmHg
- Flash Point: 206°C
- Refractive Index: 1.637
- PSA: 135.61
1,2,4-Triazolidine-3,5-dione,1,2-dimethyl- Related Literature
-
Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
-
Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
5302-26-1 (1,2,4-Triazolidine-3,5-dione,1,2-dimethyl-) Related Products
- 2171141-84-5((2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-hydroxybutanoic acid)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 2138287-85-9((1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid)
- 941930-55-8(2-(2-chloro-6-fluorophenyl)methyl-6-(3-nitrophenyl)-2,3-dihydropyridazin-3-one)
- 1869599-51-8(5-(Benzyloxy)-2-{[(benzyloxy)carbonyl]amino}pentanoic acid)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
- 544702-49-0(5-bromo-N-ethyl-2-furamide)
- 1250795-35-7(1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)
- 2287249-53-8((1S,2S)-2-[(2-Methylpropan-2-yl)oxy]cyclohexan-1-amine;hydrochloride)
- 77375-77-0(2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
